Cas no 83929-30-0 ([2-(4-nonylphenoxy)ethyl] hydrogen phosphonate, compound with guanidine (1:1))
![[2-(4-nonylphenoxy)ethyl] hydrogen phosphonate, compound with guanidine (1:1) structure](https://www.kuujia.com/scimg/cas/83929-30-0x500.png)
83929-30-0 structure
Product name:[2-(4-nonylphenoxy)ethyl] hydrogen phosphonate, compound with guanidine (1:1)
[2-(4-nonylphenoxy)ethyl] hydrogen phosphonate, compound with guanidine (1:1) Chemical and Physical Properties
Names and Identifiers
-
- [2-(4-nonylphenoxy)ethyl] hydrogen phosphonate, compound with guanidine (1:1)
- (2-(4-Nonylphenoxy)ethyl) hydrogen phosphonate, compound with guanidine (1:1)
- guanidine
- 2-(4-nonylphenoxy)ethoxyphosphinic acid
- guanidine,hydroxy-[2-(4-nonylphenoxy)ethoxy]-oxophosphanium
- EINECS 281-325-7
- NS00090543
- 83929-30-0
-
- Inchi: InChI=1S/C17H27O4P.CH5N3/c1-2-3-4-5-6-7-8-9-16-10-12-17(13-11-16)20-14-15-21-22(18)19;2-1(3)4/h10-13H,2-9,14-15H2,1H3;(H5,2,3,4)/p+1
- InChI Key: TZPHQPLXZFMLNM-UHFFFAOYSA-O
- SMILES: CCCCCCCCCC1=CC=C(C=C1)OCCO[P+](=O)O.C(=N)(N)N
Computed Properties
- Exact Mass: 386.22086854g/mol
- Monoisotopic Mass: 386.22086854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 13
- Complexity: 304
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 132Ų
[2-(4-nonylphenoxy)ethyl] hydrogen phosphonate, compound with guanidine (1:1) Related Literature
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D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
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Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
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Michaele J. Hardie,Ralph Torrens,Colin L. Raston Chem. Commun., 2003, 1854-1855
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Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
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Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
83929-30-0 ([2-(4-nonylphenoxy)ethyl] hydrogen phosphonate, compound with guanidine (1:1)) Related Products
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